3-Amino-2,2-dimethylbutan-1-ol;hydrochloride

• IUPAC Name: 3-amino-2,2-dimethylbutan-1-ol;hydrochloride
• InChI: InChI=1S/C6H15NO.ClH/c1-5(7)6(2,3)4-8;/h5,8H,4,7H2,1-3H3;1H
• InChI Key: BJPAPAODIRAGFZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C)(C)CO)N.Cl
• Molecular Formula: C6H16ClNO
• Molecular Weight: 153.65 g/mol

Description

3-Amino-2,2-dimethylbutan-1-ol hydrochloride, also known as DMBA, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMBA is a chiral compound with a single stereocenter, and its hydrochloride salt is a white crystalline powder that is soluble in water and ethanol.

Scientific Research Applications

Dynamics in Solid and Liquid Phases

• Research on the dynamics of isomeric alcohols, including 2,2-Dimethylbutan-1-ol and 3,3-dimethylbutan-1-ol, has provided insights into the rich solid-state polymorphism and the behavior of these compounds in liquid and plastic crystalline phases. Fast field cycling 1H NMR relaxometry was used to investigate the internal motions, molecular reorientations, and self-diffusion of these alcohols, offering a deeper understanding of their dynamic properties in various states (Carignani et al., 2018).

Synthesis and Application in Asymmetric Catalysis

• The synthesis of derivatives like (R)-(−)-1-Piperidino-3,3-dimethylbutan-2-ol, based on 2,2-dimethylbutan-1-ol, demonstrates its role in asymmetric catalysis. This compound has been used in the asymmetric ethylation of trans-crotonaldehyde, highlighting its significance in producing chiral molecules for pharmaceutical and other applications (Hoard, Moher, & Turpin, 1999).

Advanced Chemical Synthesis Techniques

• A novel method utilizing 2,2-dimethylbutan-1-ol for the protection of sulfonic acids was developed. This method represents an advancement in the field of chemical synthesis, particularly in the protection and deprotection of functional groups in complex organic molecules (Seeberger et al., 2007).

Analysis of Molecular Structure and Dynamics

• The study of molecular structure and dynamics of compounds like 2,2-dimethylbutan-1-ol provides crucial insights into their physical and chemical properties. Such studies are fundamental to understanding the behavior of these molecules under different conditions and can lead to the development of new materials and pharmaceuticals (Carignani et al., 2018).

Probing Metal Catalysts

• 2,2-Dimethylbutan-1-ol (neohexanol) has been used as a probe molecule to understand the nature of active sites in supported metal catalysts. This application is crucial in catalysis research, where understanding the interaction between the catalyst surface and reactants is key to developing more efficient and selective catalytic processes (Burch & Paâl, 1994).

Applications in Muscarinic Receptor Research

• Studies on the esters of 3,3-dimethylbutan-1-ol have provided insights into the binding and pharmacological properties at muscarinic receptors. This research is significant in the field of neuroscience and pharmacology, contributing to the understanding of receptor-ligand interactions and the development of new therapeutic agents (Waelbroeck et al., 1996).

Thermodynamic Studies

• Investigations into the thermodynamics of compounds like 2,3-dimethylbutane, closely related to 2,2-dimethylbutan-1-ol, shed light on phase changes and the properties of the glassy state. Such studies are important in material science, particularly in understanding the behavior of materials under different temperature conditions (Adachi, Suga, & Seki, 1971).